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Compound of Interest

Compound Name: NSC 245214

cat. No.: B164218

Following a comprehensive search of publicly available scientific literature and databases, no
specific information was found for the compound designated NSC 245214. The search queries
for its mechanism of action, signaling pathways, and experimental data did not yield any
relevant results.

The performed searches retrieved information on other unrelated topics, such as:

e The role of the mTOR signaling pathway in the proliferation and differentiation of neural stem
cells.[1]

e The dual action of a different compound, NSC606985, on cell growth and apoptosis in
prostate cancer cells through PKC3.[2]

e Aclinical trial (NCT04465214) using mobile sensor technology to assess symptoms in
cancer patients.[3]

e An expired National Institutes of Health (NIH) grant (PAR-22-071) for the preclinical
translation of nanotechnology-based cancer interventions.[4]

e The regulation of mMTORC1 signaling in T cells via phosphorylation of TSC2.[5]
Conclusion:

At present, there is no available data in the public domain to construct an in-depth technical
guide or whitepaper on NSC 245214. Consequently, the core requirements of providing
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guantitative data summaries, detailed experimental protocols, and visualizations of signaling
pathways cannot be fulfilled.

It is possible that NSC 245214 is a very new compound, an internal designation not yet in the
public domain, or that the identifier is incorrect. Further investigation would require access to
internal or proprietary research data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b164218?utm_src=pdf-body
https://www.benchchem.com/product/b164218?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC11133533/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11133533/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5643069/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5643069/
https://www.clinicaltrials.gov/study/NCT04465214
https://grants.nih.gov/grants/guide/pa-files/PAR-22-071.html
https://grants.nih.gov/grants/guide/pa-files/PAR-22-071.html
https://reporter.nih.gov/project-details/11059253
https://www.benchchem.com/product/b164218#nsc-245214-preliminary-research
https://www.benchchem.com/product/b164218#nsc-245214-preliminary-research
https://www.benchchem.com/product/b164218#nsc-245214-preliminary-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164218?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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